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Core Summary

Sulfo DBCO-UBQ-2 is a specialized chemical reagent designed for advanced bioconjugation
and fluorescence-based detection applications. It integrates three key functional components: a
sulfonated dibenzocyclooctyne (Sulfo-DBCO) group, a UBQ-2 dark quencher, and a linker arm.
The Sulfo-DBCO moiety facilitates highly efficient and biocompatible copper-free click
chemistry reactions with azide-tagged molecules. The UBQ-2 quencher, equivalent to Black
Hole Quencher®-2 (BHQ-2), provides a broad quenching range for fluorophores emitting in the
orange to far-red spectrum, making it an ideal component for Forster Resonance Energy
Transfer (FRET) probes. The inclusion of a sulfo group enhances the water solubility of the
molecule, which is advantageous for biological applications in aqueous environments. This
combination of features makes Sulfo DBCO-UBQ-2 a versatile tool for the construction of
probes for gPCR, in vitro diagnostics, and cellular imaging.

Physicochemical Properties and Specifications

Quantitative data for Sulfo DBCO-UBQ-2 and its core components have been compiled from
various sources to provide a comprehensive overview for experimental design.
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Property Value Source(s)
Molecular Formula C46H44N9010S [1]
Molecular Weight 915 g/mol [1]
Quencher Component UBQ-2 (equivalent to BHQ-2) [2][3]
Quenching Range 560 - 670 nm [4115]
Absorption Maximum (Amax) of
579 nm [2][4]
Quencher
Extinction Coefficient of
38,000 cm~iM—t [2]
Quencher at Amax
Reactive Group Dibenzocyclooctyne (DBCO) [1]
. Sulfo group for aqueous
Solubility Enhancement - [1]
solubility
Storage Conditions -20°C [1]

Mechanism of Action: FRET and Click Chemistry

The utility of Sulfo DBCO-UBQ-2 is rooted in two fundamental chemical principles: Foérster
Resonance Energy Transfer (FRET) and Strain-Promoted Alkyne-Azide Cycloaddition
(SPAAC), a form of copper-free click chemistry.

Forster Resonance Energy Transfer (FRET) is a non-radiative energy transfer mechanism
between a donor fluorophore and an acceptor molecule, in this case, the UBQ-2 dark
guencher.[6] For FRET to occur, the emission spectrum of the donor must overlap with the
absorption spectrum of the acceptor, and the two molecules must be in close proximity
(typically 1-10 nm).[7] In a probe constructed with Sulfo DBCO-UBQ-2, the UBQ-2 quencher
absorbs the energy from an excited fluorophore, preventing it from emitting light. This
guenching is reversed if the distance between the fluorophore and the quencher is increased,
for instance, through enzymatic cleavage of a linker, leading to a "turn-on" fluorescent signal.

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) is a highly efficient and bioorthogonal
reaction between a strained alkyne, such as DBCO, and an azide.[8] This reaction proceeds
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rapidly at physiological temperatures and in aqueous solutions without the need for a cytotoxic
copper catalyst, making it ideal for labeling biomolecules in living systems.[5]

Experimental Protocols

While specific protocols for Sulfo DBCO-UBQ-2 are not readily available in peer-reviewed
literature, the following are detailed methodologies for the key experimental steps involving its
components: bioconjugation via copper-free click chemistry and the construction of a FRET
probe for protease activity analysis.

Protocol 1: Conjugation of Sulfo DBCO-UBQ-2 to an
Azide-Modified Peptide

This protocol describes the general procedure for labeling an azide-containing peptide with
Sulfo DBCO-UBQ-2.

Materials:

Azide-modified peptide

Sulfo DBCO-UBQ-2

Phosphate-buffered saline (PBS), pH 7.4

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25)

Procedure:

» Reagent Preparation:

o Dissolve the azide-modified peptide in PBS to a final concentration of 1-5 mg/mL.

o Prepare a 10 mM stock solution of Sulfo DBCO-UBQ-2 in anhydrous DMF or DMSO.

o Conjugation Reaction:
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o Add a 1.5 to 3-fold molar excess of the Sulfo DBCO-UBQ-2 stock solution to the peptide
solution.

o Gently mix the reaction and incubate for 2-4 hours at room temperature or overnight at
4°C, protected from light.

o Purification:

o Purify the resulting conjugate from unreacted Sulfo DBCO-UBQ-2 using a pre-
equilibrated SEC column with PBS as the mobile phase.

o Collect fractions and monitor the absorbance at 280 nm (for the peptide) and 579 nm (for
the UBQ-2 quencher) to identify the fractions containing the purified conjugate.

e Characterization:

o Confirm the successful conjugation and purity of the product using techniques such as
mass spectrometry and HPLC.

Protocol 2: FRET-Based Protease Activity Assay

This protocol outlines the use of a FRET probe, constructed with a fluorophore and a DBCO-
functionalized quencher, to measure protease activity.

Materials:

FRET probe (e.g., Fluorophore-Peptide-UBQ-2)

Protease of interest

Assay buffer (specific to the protease)

96-well black microplate

Fluorescence plate reader

Procedure:

e Assay Setup:
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o Prepare serial dilutions of the protease in the assay buffer.
o Add a fixed concentration of the FRET probe to each well of the microplate.

o Add the protease dilutions to the wells to initiate the reaction. Include a negative control

with no protease.

e Fluorescence Measurement:

o Immediately begin monitoring the fluorescence intensity at the emission wavelength of the
donor fluorophore over time.

o Record measurements at regular intervals (e.g., every 1-5 minutes) for a duration
sufficient to observe a significant change in fluorescence.

e Data Analysis:
o Plot the fluorescence intensity versus time for each protease concentration.
o Calculate the initial reaction velocity (Vo) from the linear portion of each curve.

o Determine the kinetic parameters (Km and kcat) by fitting the Vo values to the Michaelis-
Menten equation.[9][10]

Signaling Pathways and Workflows

The primary application of Sulfo DBCO-UBQ-2 is in the construction of activatable probes for
detecting specific biological activities, such as enzymatic cleavage. The following diagrams
illustrate the conceptual workflow for creating and using such a probe.

Workflow for FRET Probe Synthesis and Application
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Caption: Workflow for the synthesis of a FRET probe and its application in a protease activity
assay.

Logical Relationship of Sulfo DBCO-UBQ-2 Components

Sulfo DBCO-UBQ-2
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Caption: Functional relationship of the core components of Sulfo DBCO-UBQ-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15551610?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

